Cas no 120256-65-7 (1,4-Benzenediol, 2,5-dimercapto-)

• Product Name: 1,4-Benzenediol, 2,5-dimercapto-
• CAS No: 120256-65-7
• MF: C₆H₆O₂S₂
• MW: 174.240639209747
• CID: 1213105
• PubChem ID: 18943079
• Update Time: 2025-04-20

1,4-Benzenediol, 2,5-dimercapto- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediol, 2,5-dimercapto-
• 120256-65-7
• 2,5-bis(sulfanyl)benzene-1,4-diol
• 2,5-Dimercaptobenzene-1,4-diol
• ABJXFRJEPWAKDM-UHFFFAOYSA-N
• 2,5-Dimercapto-1,4-dihydroxybenzene
• SCHEMBL8538111

• Inchi： 1S/C6H6O2S2/c7-3-1-5(9)4(8)2-6(3)10/h1-2,7-10H
• InChI Key： ABJXFRJEPWAKDM-UHFFFAOYSA-N
• SMILES： SC1C=C(C(=CC=1O)S)O

Computed Properties

• Exact Mass: 171.96532
• Monoisotopic Mass: 173.98092178g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 40.46